Cas no 801139-70-8 (Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl-)
801139-70-8 structure
Product Name:Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl-
CAS No:801139-70-8
MF:C12H15NS
MW:205.31920170784
CID:712762
Update Time:2024-02-04
Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl-
- Benzo[b]thiophene-3-methylamine, N,N,5-trimethyl- (8CI)
- Benzo[b]thiophene-3-methanamine, N,N,5-trimethyl-
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- Inchi: 1S/C12H15NS/c1-9-4-5-12-11(6-9)10(8-14-12)7-13(2)3/h4-6,8H,7H2,1-3H3
- InChI Key: VLKVVPMSMPNXIY-UHFFFAOYSA-N
- SMILES: C12=CC=C(C)C=C1C(CN(C)C)=CS2
Computed Properties
- Exact Mass: 205.093
- Monoisotopic Mass: 205.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.5A^2
Experimental Properties
- Density: 1.104±0.06 g/cm3(Predicted)
- Boiling Point: 295.1±25.0 °C(Predicted)
- pka: 8.97±0.28(Predicted)
Benzo[b]thiophene-3-methanamine,N,N,5-trimethyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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